6,7-Dichloro-2,3-dimethoxy-5-formylquinoxaline

• Molecular Formula: C11H8Cl2N2O3
• Molecular Weight: 287.10 g/mol
• IUPAC Name: 6,7-dichloro-2,3-dimethoxyquinoxaline-5-carbaldehyde
• InChI: InChI=1S/C11H8Cl2N2O3/c1-17-10-11(18-2)15-9-5(4-16)8(13)6(12)3-7(9)14-10/h3-4H,1-2H3
• InChI Key: KLRNHQAMURJZGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=CC(=C(C(=C2N=C1OC)C=O)Cl)Cl

Description

6,7-Dichloro-2,3-dimethoxy-5-formylquinoxaline is a useful research compound. Its molecular formula is C11H8Cl2N2O3 and its molecular weight is 287.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of ozone and oxygen was bubbled gently through a stirred solution of 6,7-dichloro-2,3-dimethoxy-5-ethenylquinoxaline (1.76 g, 6.2 mmol) in chloroform (200 mL) at -60° C. until a blue colour persisted. The solution was purged with nitrogen, and then triphenylphosphine (3.23 g, 12.3 mmol) was added. The mixture was allowed to warm to room temperature and stirred for a further 16 hours. The chloroform was removed under reduced pressure and the residue purified by flash chromatography (eluting with toluene) to give 6,7-dichloro-2,3-dimethoxy-5-formylquinoxaline (1.60 g, 90%) as a fluffy white solid.